3-(Difluoromethoxy)-4-fluoroaniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
3-(difluoromethoxy)-4-fluoroaniline | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3NO/c8-5-2-1-4(11)3-6(5)12-7(9)10/h1-3,7H,11H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCUDKUYPTGBBSC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)OC(F)F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.12 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1214333-37-5 | |
| Record name | 3-(difluoromethoxy)-4-fluoroaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key properties of 3-(Difluoromethoxy)-4-fluoroaniline with related compounds:
Key Observations :
- Positional Isomerism : Swapping the difluoromethoxy and fluorine groups (e.g., 3- vs. 4-position) minimally affects molecular weight but significantly alters electronic properties. The 3-substituted difluoromethoxy group in the target compound creates a steric and electronic environment distinct from its 4-substituted isomer .
- Substituent Effects: Replacing the 4-fluoro group with a methyl group (as in 3-(Difluoromethoxy)-4-methylaniline) increases hydrophobicity (logP ~1.8 vs.
- Simpler Analogues : 4-Fluoroaniline lacks the difluoromethoxy group, resulting in lower molecular weight (111.12 g/mol) and higher reactivity in electrophilic substitution reactions due to reduced steric hindrance .
Q & A
Basic Research Questions
Q. What are the common synthetic routes for preparing 3-(Difluoromethoxy)-4-fluoroaniline, and what are the critical reaction parameters to consider?
- Methodology : The synthesis typically involves introducing a difluoromethoxy group onto a fluorinated aniline precursor. A nucleophilic substitution reaction using potassium carbonate (K₂CO₃) as a base in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile is common. Reaction temperatures are maintained between 80–120°C to optimize yield while minimizing side reactions. Post-synthesis purification via column chromatography or recrystallization is critical to isolate the product from unreacted precursors or byproducts .
- Critical Parameters : Solvent selection, stoichiometry of fluorinating agents, reaction time, and temperature control to prevent decomposition of the difluoromethoxy group.
Q. How can researchers optimize the purification of 3-(Difluoromethoxy)-4-fluoroaniline to achieve high yields and purity?
- Methodology : Use a combination of solvent extraction (e.g., ethyl acetate/water) followed by silica gel chromatography with a gradient elution (hexane:ethyl acetate). Analytical techniques like HPLC or GC-MS should monitor purity. For industrial-scale applications, continuous flow reactors improve yield and reduce impurities .
- Key Metrics : Purity (>98% by NMR or HPLC), residual solvent levels (<0.1% by GC), and absence of unreacted aniline derivatives.
Advanced Research Questions
Q. What spectroscopic techniques are most effective for characterizing 3-(Difluoromethoxy)-4-fluoroaniline, and how can data contradictions be resolved?
- Methodology :
- ¹⁹F NMR : Identifies the difluoromethoxy (-OCF₂H) and fluorine substituents. Chemical shifts typically range between δ -55 to -60 ppm for -OCF₂H .
- ¹H/¹³C NMR : Resolves aromatic protons and carbons, with coupling constants (J values) critical for confirming substitution patterns.
- High-Resolution Mass Spectrometry (HRMS) : Confirms molecular formula (C₇H₆F₃NO).
Q. How does the difluoromethoxy group in 3-(Difluoromethoxy)-4-fluoroaniline influence its reactivity in cross-coupling reactions compared to non-fluorinated analogs?
- Methodology : The electron-withdrawing nature of the difluoromethoxy group reduces electron density on the aromatic ring, slowing electrophilic substitution but enhancing stability in oxidative conditions. Compare reaction rates with methoxy- or hydroxy-substituted analogs in Suzuki-Miyaura couplings. Use DFT calculations to map electronic effects on transition states .
- Case Study : In SMYD2 inhibitor synthesis, the difluoromethoxy group improves metabolic stability compared to methoxy derivatives .
Q. What are the computational modeling strategies for predicting the biological activity of 3-(Difluoromethoxy)-4-fluoroaniline derivatives?
- Methodology :
- Molecular Docking : Simulate interactions with target proteins (e.g., enzymes or receptors) using software like AutoDock Vina.
- QSAR Models : Correlate substituent effects (e.g., Hammett σ values) with bioactivity data.
- Molecular Dynamics (MD) : Assess binding stability over time in simulated physiological conditions .
Q. How can researchers design experiments to assess the metabolic stability of 3-(Difluoromethoxy)-4-fluoroaniline in pharmacological studies?
- Methodology :
- In Vitro Assays : Incubate the compound with liver microsomes (human or rodent) and quantify parent compound degradation via LC-MS/MS.
- Metabolite Identification : Use high-resolution mass spectrometry (HRMS) to detect phase I/II metabolites.
- Comparative Analysis : Benchmark against structurally similar compounds to evaluate the impact of fluorine substitution on metabolic half-life (t₁/₂) .
Notes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
